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Compound of Interest

Compound Name: 2-(4-Bromophenyl)oxirane

Cat. No.: B1330174

An In-depth Technical Guide to the Safe
Handling of 4-Bromostyrene Oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and detailed handling precautions for
4-bromostyrene oxide (CAS No: 32017-76-8). The information is compiled and presented to
ensure the safe use of this compound in a laboratory setting, particularly for research and
development purposes.

Section 1: Chemical and Physical Properties

4-Bromostyrene oxide is an epoxide derivative of styrene. Its physical and chemical properties
are crucial for understanding its behavior and for safe handling.
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Property Value Source(s)
Molecular Formula CsH7BrO [L1121[31[4115]
Molecular Weight 199.04 g/mol [L112][31[41[5]
Appearance Solid [1]

Boiling Point 250.7 °C at 760 mmHg [2]

Density 1.596 g/cm3 [2]

Vapor Pressure 0.0339 mmHg at 25°C [2]
Refractive Index 1.605 [2]

Section 2: Hazard Identification and Classification

4-Bromostyrene oxide is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.
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Hazard .
Hazard Class GHS Code Description Source(s)
Category
Flammable Flammable liquid
o Category 3 H226 [3][4]
liquids and vapor
Acute toxicity, Harmful if
Category 4 H302 3114116171
oral swallowed
Skin
o Causes skin
corrosion/irritatio ~ Category 2 H315 o [6]
irritation
n
Serious eye

Causes serious
damage/eye Category 2 H319 o [6]
eye irritation

irritation
Suspected of
Germ cell ] ]
o Category 2 H341 causing genetic [3][4]
mutagenicity
defects
Specific target May cause
organ toxicity, Category 3 H335 respiratory [6]
single exposure irritation

Hazardous to the ) ]
Toxic to aquatic

Not specified H411 life with long [3]

lasting effects

aguatic
environment,

long-term hazard

Signal Word: Warning[3][4]

Hazard Pictograms:

e Flame

o Exclamation Mark

e Health Hazard
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e Environment

Section 3: Safe Handling and Experimental
Workflow

Proper handling of 4-bromostyrene oxide is essential to minimize exposure and ensure a safe
working environment. The following workflow outlines the key steps for handling this chemical

from receipt to disposal.

Handling and Use Spill and Waste Management

Click to download full resolution via product page

Safe Handling Workflow for 4-Bromostyrene Oxide

Section 4: Detailed Precautionary Measures and
Protocols

The following tables provide detailed precautionary statements and first aid measures as

compiled from multiple safety data sheets.

Precautionary Statements:
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Code Description Source(s)

Keep away from heat, hot
surfaces, sparks, open flames

P210 o [31[41[8]
and other ignition sources. No

smoking.

Avoid breathing
P261 dust/fume/gas/mist/vapors/spr [6][8]

ay.

Wash face, hands and any
P264 exposed skin thoroughly after [61[71[8]
handling.

Do not eat, drink or smoke
P270 , , [3][4][6]
when using this product.

Use only outdoors or in a well-
P271 . [6][8]
ventilated area.

Avoid release to the
P273 ) [3]
environment.

Wear protective
P280 gloves/protective clothing/eye [61[71[8]

protection/face protection.

IF SWALLOWED: Call a
POISON CENTER or

P301+P312 S [6]
doctor/physician if you feel

unwell.

IF ON SKIN: Wash with plenty
P302+P352 [6]
of water.

IF INHALED: Remove person
P304+P340 to fresh air and keep [6]

comfortable for breathing.

P305+P351+P338 IF IN EYES: Rinse cautiously [6]

with water for several minutes.
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Remove contact lenses, if
present and easy to do.

Continue rinsing.

P330 Rinse mouth. 311416171
If skin irritation occurs: Get

P332+P313 ) _ _ [6]
medical advice/attention.
If eye irritation persists: Get

P337+P313 ) _ _ [6]
medical advice/attention.
Take off contaminated clothing

P362+P364 ) [6]
and wash it before reuse.
Store in a well-ventilated

P403+P235 [31[4][8]
place. Keep cool.

P405 Store locked up. [3114]
Dispose of contents/container

P501 to an approved waste disposal [31141[8]

plant.

First Aid Measures:
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Exposure Route

Protocol

Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[7181°]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. If skin irritation

persists, call a physician.

Remove contaminated clothing

and shoes.

[7181°]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. Get medical

attention if symptoms occur.

[718][°][10]

Ingestion

Clean mouth with water and
drink afterwards plenty of
water. Do NOT induce
vomiting. Call a physician or
poison control center

immediately.

[719]

Section 5: Storage and Disposal

Storage: Store in a tightly closed container in a dry and well-ventilated place.[8] Keep away

from heat, sparks, and flame.[8][11] It is recommended to keep the container refrigerated and

protected from direct sunlight.[8]

Disposal: Dispose of contents and container in accordance with existing federal, state, and

local environmental control laws.[8][9] Do not discharge into sewer or waterways.[6]

Section 6: Accidental Release Measures

Minor Spills: For small spills, absorb with an inert material such as sand, earth, or vermiculite.

[6] Collect the material in a suitable, labeled container for waste disposal.[6]
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Major Spills: In the event of a larger spill, clear the area of personnel and move upwind.[6] Alert
the fire brigade and inform them of the location and nature of the hazard.[6] Wear breathing
apparatus and protective gloves.[6] Contain the spill with sand, earth, or vermiculite and
prevent it from entering drains or watercourses.[6]

Section 7: Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.[8]
[11]

Hazardous Combustion Products: Thermal decomposition can generate carbon oxides and
hydrogen bromide.[11]

Fire-Fighting Precautions: Firefighters should wear self-contained breathing apparatus and full
protective gear.[10] Cool fire-exposed containers with water spray from a protected location.[6]

This guide is intended to provide comprehensive safety information. Always refer to the specific
Safety Data Sheet provided by the supplier before handling this chemical. Employee education
and training in the safe use and handling of this product are highly recommended.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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